2H-Pyrrol-2-one, 5-ethoxy-3,4-dihydro-
Overview
Description
2H-Pyrrol-2-one, 5-ethoxy-3,4-dihydro- is a chemical compound that is widely used in scientific research. Also known as 5-Ethoxy-3,4-dihydro-2H-pyrrol-2-one, this compound has been studied extensively for its potential therapeutic applications. In
Scientific Research Applications
2H-Pyrrol-2-one, 5-ethoxy-3,4-dihydro- has been studied for its potential therapeutic applications in various fields of research. It has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use as an antioxidant and neuroprotective agent.
Mechanism of Action
The exact mechanism of action of 2H-Pyrrol-2-one, 5-ethoxy-3,4-dihydro- is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation, cancer, and viral infections.
Biochemical and Physiological Effects:
2H-Pyrrol-2-one, 5-ethoxy-3,4-dihydro- has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis (cell death) in cancer cells and inhibit the replication of certain viruses.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2H-Pyrrol-2-one, 5-ethoxy-3,4-dihydro- in lab experiments is its versatility. It can be used in a wide range of studies due to its anti-inflammatory, anti-cancer, and anti-viral properties. However, one of the limitations is its potential toxicity at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2H-Pyrrol-2-one, 5-ethoxy-3,4-dihydro-. One direction is to further investigate its potential use as a neuroprotective agent. Another direction is to study its potential use in the treatment of viral infections such as COVID-19. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
Conclusion:
In conclusion, 2H-Pyrrol-2-one, 5-ethoxy-3,4-dihydro- is a chemical compound that has shown great potential in scientific research. Its anti-inflammatory, anti-cancer, and anti-viral properties make it a versatile compound that can be used in a wide range of studies. However, more research is needed to fully understand its mechanism of action and potential side effects.
Properties
IUPAC Name |
5-ethoxy-3,4-dihydropyrrol-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO2/c1-2-9-6-4-3-5(8)7-6/h2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQOSSWIFXGPIRN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=O)CC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40480261 |
Source
|
| Record name | 2H-Pyrrol-2-one, 5-ethoxy-3,4-dihydro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40480261 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
29473-56-1 |
Source
|
| Record name | 2H-Pyrrol-2-one, 5-ethoxy-3,4-dihydro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40480261 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 5H-pyrrolo[1,2-c]imidazole-3-carboxylate](/img/structure/B3350663.png)
